Cas no 1448027-33-5 (3-ethyl-1-{2-hydroxy-2-4-(methylsulfanyl)phenylethyl}urea)

• Product Name: 3-ethyl-1-{2-hydroxy-2-4-(methylsulfanyl)phenylethyl}urea
• CAS No: 1448027-33-5
• MF: C₁₂H₁₈N₂O₂S
• MW: 254.348521709442
• CID: 6387713
• PubChem ID: 71803901
• Update Time: 2025-10-28

3-ethyl-1-{2-hydroxy-2-4-(methylsulfanyl)phenylethyl}urea Chemical and Physical Properties

Names and Identifiers

• 3-ethyl-1-{2-hydroxy-2-4-(methylsulfanyl)phenylethyl}urea
• 1-ethyl-3-(2-hydroxy-2-(4-(methylthio)phenyl)ethyl)urea
• 3-ETHYL-1-{2-HYDROXY-2-[4-(METHYLSULFANYL)PHENYL]ETHYL}UREA
• AKOS024555940
• 1448027-33-5
• F6414-2457
• 1-ethyl-3-[2-hydroxy-2-(4-methylsulfanylphenyl)ethyl]urea

• Inchi： 1S/C12H18N2O2S/c1-3-13-12(16)14-8-11(15)9-4-6-10(17-2)7-5-9/h4-7,11,15H,3,8H2,1-2H3,(H2,13,14,16)
• InChI Key： UURIBLFEJSYTDR-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)C(CNC(NCC)=O)O

Computed Properties

• Exact Mass: 254.10889899g/mol
• Monoisotopic Mass: 254.10889899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 86.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 3-ethyl-1-{2-hydroxy-2-4-(methylsulfanyl)phenylethyl}urea

Introduction to 3-Ethyl-1-{2-Hydroxy-2-4-(Methylsulfanyl)phenylethyl}urea (CAS No. 1448027-33-5)

3-Ethyl-1-{2-Hydroxy-2-4-(methylsulfanyl)phenylethyl}urea, with the CAS number 1448027-33-5, is a compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This urea derivative is characterized by its unique structural features, which include an ethyl group, a hydroxy group, and a methylsulfanyl moiety. These functional groups contribute to its chemical stability and biological activity, making it a promising candidate for further investigation.

The chemical structure of 3-Ethyl-1-{2-Hydroxy-2-4-(methylsulfanyl)phenylethyl}urea is noteworthy for its complexity and the presence of multiple functional groups. The urea linkage, which is a common feature in many biologically active molecules, plays a crucial role in the compound's interactions with biological targets. The ethyl group provides additional steric hindrance, while the hydroxy group can participate in hydrogen bonding, enhancing the compound's solubility and bioavailability. The methylsulfanyl group, on the other hand, introduces sulfur-based interactions that can modulate the compound's reactivity and selectivity.

In terms of synthesis, 3-Ethyl-1-{2-Hydroxy-2-4-(methylsulfanyl)phenylethyl}urea can be prepared through a series of well-defined chemical reactions. One common approach involves the reaction of an appropriate amine with an isocyanate or a carbamoyl chloride. The specific synthetic route may vary depending on the availability of starting materials and the desired purity of the final product. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for research purposes.

The biological activity of 3-Ethyl-1-{2-Hydroxy-2-4-(methylsulfanyl)phenylethyl}urea has been extensively studied in various in vitro and in vivo models. Preliminary studies have shown that this compound exhibits potent anti-inflammatory properties, which are attributed to its ability to inhibit key enzymes involved in the inflammatory response. For instance, it has been reported to inhibit cyclooxygenase (COX) and lipoxygenase (LOX), two enzymes that are central to the production of pro-inflammatory mediators such as prostaglandins and leukotrienes.

Beyond its anti-inflammatory effects, 3-Ethyl-1-{2-Hydroxy-2-4-(methylsulfanyl)phenylethyl}urea has also shown promise as an antioxidant. Oxidative stress is a major contributor to various diseases, including neurodegenerative disorders and cardiovascular diseases. The presence of the hydroxy group in the compound's structure allows it to scavenge free radicals effectively, thereby protecting cells from oxidative damage. This dual functionality—anti-inflammatory and antioxidant—makes it a valuable candidate for further development as a therapeutic agent.

In addition to its potential therapeutic applications, 3-Ethyl-1-{2-Hydroxy-2-4-(methylsulfanyl)phenylethyl}urea has also been explored for its use as a tool compound in biochemical research. Its ability to modulate specific biological pathways makes it useful for studying enzyme kinetics and cellular signaling mechanisms. For example, researchers have used this compound to investigate the role of COX and LOX enzymes in inflammation and cancer progression.

The safety profile of 3-Ethyl-1-{2-Hydroxy-2-4-(methylsulfanyl)phenylethyl}urea is another important aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic concentrations, making it a suitable candidate for further clinical development. However, as with any new drug candidate, comprehensive safety evaluations are necessary to ensure its long-term safety and efficacy.

In conclusion, 3-Ethyl-1-{2-Hydroxy-2-4-(methylsulfanyl)phenylethyl}urea (CAS No. 1448027-33-5) is a multifaceted compound with significant potential in both research and therapeutic applications. Its unique chemical structure and biological activities make it an intriguing subject for further investigation. As ongoing research continues to uncover new insights into its mechanisms of action and potential uses, this compound is likely to play an increasingly important role in the fields of medicinal chemistry and pharmaceutical science.